REACTION_CXSMILES
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[O:1]=[C:2]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[C:4](=[O:11])[N:3]1[CH:12]1[CH2:17][CH2:16][C:15](=[O:18])[N:14](C(OC(C)(C)C)=O)[C:13]1=[O:26].CN(C)CCN(C)C.C([Li])CCC.C1C=CC(S(N(S(C2C=CC=CC=2)(=O)=O)[F:50])(=O)=O)=CC=1>O1CCCC1>[O:1]=[C:2]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[C:4](=[O:11])[N:3]1[C:12]1([F:50])[CH2:17][CH2:16][C:15](=[O:18])[NH:14][C:13]1=[O:26]
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Name
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1,3-dioxo-2-(1-tert.-butoxycarbonyl-2,6-dioxopiperidin-3-yl)isoindoline
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Quantity
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1 g
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Type
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reactant
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Smiles
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O=C1N(C(C2=CC=CC=C12)=O)C1C(N(C(CC1)=O)C(=O)OC(C)(C)C)=O
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Name
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Quantity
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0.5 g
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Type
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reactant
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Smiles
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CN(CCN(C)C)C
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Name
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Quantity
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1.2 mL
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Type
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reactant
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Smiles
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C(CCC)[Li]
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Name
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Quantity
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4 (± 4) g
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Type
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reactant
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Smiles
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C1=CC=C(C=C1)S(=O)(=O)N(F)S(=O)(=O)C2=CC=CC=C2
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Type
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CUSTOM
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Details
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The residue is stirred with ethyl acetate (10 mL) and IN hydrochloric acid (10 mL) for one hour
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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to reach room temperature
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Type
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CUSTOM
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Details
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the solvent then removed in vacuo
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Type
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CUSTOM
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Details
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The organic layer is separated
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Type
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CUSTOM
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Details
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the solvent removed in vacuo
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Reaction Time |
30 min |
Name
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Type
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product
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Smiles
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O=C1N(C(C2=CC=CC=C12)=O)C1(C(NC(CC1)=O)=O)F
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |